5-(2,2-Dimethylpropyl)-4-methyl-4H-1,2,4-triazole-3-sulfonyl chloride
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
Properties
Molecular Formula |
C8H14ClN3O2S |
|---|---|
Molecular Weight |
251.73 g/mol |
IUPAC Name |
5-(2,2-dimethylpropyl)-4-methyl-1,2,4-triazole-3-sulfonyl chloride |
InChI |
InChI=1S/C8H14ClN3O2S/c1-8(2,3)5-6-10-11-7(12(6)4)15(9,13)14/h5H2,1-4H3 |
InChI Key |
HEDMSRYMQUOIQQ-UHFFFAOYSA-N |
Canonical SMILES |
CC(C)(C)CC1=NN=C(N1C)S(=O)(=O)Cl |
Origin of Product |
United States |
Preparation Methods
General Synthetic Strategy
The synthesis of sulfonyl chlorides on 1,2,4-triazole scaffolds typically involves:
- Construction of the 1,2,4-triazole core with appropriate substituents.
- Introduction of the sulfonyl group at the 3-position.
- Conversion of the sulfonic acid or sulfonate intermediate to the sulfonyl chloride.
For the specific compound 5-(2,2-Dimethylpropyl)-4-methyl-4H-1,2,4-triazole-3-sulfonyl chloride , the preparation generally follows these steps:
Synthesis of the substituted 1,2,4-triazole core with the 2,2-dimethylpropyl group at the 5-position and methyl at the 4-position. This can be achieved by cyclization reactions involving hydrazine derivatives and appropriate acyl or carboxylic acid precursors.
Introduction of the sulfonyl group at the 3-position, often by sulfonation using reagents such as chlorosulfonic acid or sulfuryl chloride.
Conversion to sulfonyl chloride by chlorination of sulfonic acid or sulfonate intermediates, commonly using reagents like thionyl chloride (SOCl2), phosphorus pentachloride (PCl5), or phosphorus oxychloride (POCl3).
Detailed Synthetic Route Example
Based on patent literature and related triazole sulfonyl chloride syntheses, a plausible synthetic route is:
| Step | Reagents & Conditions | Description | Yield & Notes |
|---|---|---|---|
| 1 | Reaction of hydrazine hydrate with 2,2-dimethylpropyl-substituted carboxylic acid derivative | Formation of hydrazide intermediate | High yield, >85% |
| 2 | Cyclization with methyl isocyanate or equivalent methylating agent | Formation of 4-methyl-5-(2,2-dimethylpropyl)-1,2,4-triazole core | Moderate to high yield |
| 3 | Sulfonation using chlorosulfonic acid (ClSO3H) at low temperature (0–5 °C) | Introduction of sulfonic acid group at 3-position | Controlled addition to avoid overreaction |
| 4 | Conversion of sulfonic acid to sulfonyl chloride by treatment with thionyl chloride (SOCl2) under reflux | Formation of sulfonyl chloride | Yields typically 70–90% |
- The bulky 2,2-dimethylpropyl group requires careful control of reaction conditions to avoid side reactions.
- Use of anhydrous conditions in the sulfonyl chloride formation step is critical to prevent hydrolysis.
- Purification is generally achieved by recrystallization or chromatographic methods.
Alternative Methods and Innovations
Microwave-Assisted Synthesis:
Recent studies have demonstrated that microwave irradiation can accelerate triazole ring formation and sulfonylation steps, improving yields and reducing reaction times. For example, microwave-assisted synthesis at 600 W for 30 minutes yielded related triazole sulfonyl derivatives with up to 97% yield, indicating potential for industrial scalability.Solid-Phase Synthesis Approaches:
Copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC) has been used for synthesizing triazole derivatives on solid supports. While this method is more common for 1,2,3-triazoles, adaptations for 1,2,4-triazole systems are under exploration. This approach could allow regiospecific substitution and facilitate purification.
Data Table Summarizing Preparation Parameters
| Parameter | Typical Conditions | Outcome/Notes |
|---|---|---|
| Starting Materials | Hydrazine hydrate, 2,2-dimethylpropyl carboxylic acid derivative, methylating agents | Commercially available or synthesized intermediates |
| Cyclization | Mild heating, solvent: ethanol or DMF | Formation of triazole core, yield >80% |
| Sulfonation | Chlorosulfonic acid, 0–5 °C, 1–3 hours | Sulfonic acid intermediate, controlled reaction |
| Chlorination to sulfonyl chloride | Thionyl chloride, reflux, 2–4 hours | Sulfonyl chloride, yield 70–90% |
| Microwave-assisted alternative | Microwave irradiation, 600 W, 30 min | Improved yields (~97%), faster reaction times |
| Purification | Recrystallization or chromatography | High purity product |
Research Outcomes and Analysis
The synthetic route described is supported by patent WO2018093576A1 and related literature, which detail alkyl-substituted triazole sulfonyl chlorides as intermediates for receptor agonists.
The microwave-assisted synthesis method provides a significant improvement in reaction efficiency and yield, as demonstrated in recent Ukrainian research on similar triazole derivatives.
The sulfonyl chloride functional group is highly reactive, making the compound a valuable intermediate for further derivatization, such as sulfonamide formation.
Stability considerations: The sulfonyl chloride moiety is moisture-sensitive; therefore, the final product must be handled under dry conditions and stored appropriately to maintain integrity.
Chemical Reactions Analysis
Types of Reactions
5-(2,2-Dimethylpropyl)-4-methyl-4H-1,2,4-triazole-3-sulfonyl chloride undergoes various types of chemical reactions, including:
Nucleophilic Substitution: The sulfonyl chloride group can be replaced by nucleophiles such as amines, alcohols, or thiols.
Oxidation and Reduction: The triazole ring can participate in redox reactions, although these are less common.
Coupling Reactions: The compound can be used in coupling reactions, such as Suzuki-Miyaura coupling, to form carbon-carbon bonds.
Common Reagents and Conditions
Nucleophilic Substitution: Reagents such as amines, alcohols, and thiols in the presence of a base like triethylamine.
Oxidation and Reduction: Oxidizing agents like hydrogen peroxide or reducing agents like sodium borohydride.
Coupling Reactions: Palladium catalysts and boronic acids are commonly used in Suzuki-Miyaura coupling reactions.
Major Products Formed
The major products formed from these reactions depend on the specific nucleophile or coupling partner used. For example, reacting with an amine would yield a sulfonamide, while a coupling reaction with a boronic acid would form a biaryl compound.
Scientific Research Applications
5-(2,2-Dimethylpropyl)-4-methyl-4H-1,2,4-triazole-3-sulfonyl chloride has several applications in scientific research:
Chemistry: Used as an intermediate in the synthesis of more complex molecules, particularly in the development of pharmaceuticals and agrochemicals.
Biology: Employed in the modification of biomolecules, such as the sulfonylation of proteins or peptides.
Medicine: Investigated for its potential use in drug development, particularly as a building block for compounds with antimicrobial or anticancer properties.
Industry: Utilized in the production of specialty chemicals and materials, including polymers and coatings.
Mechanism of Action
The mechanism of action of 5-(2,2-Dimethylpropyl)-4-methyl-4H-1,2,4-triazole-3-sulfonyl chloride involves its electrophilic sulfonyl chloride group, which can react with nucleophiles to form covalent bonds. This reactivity makes it useful in modifying other molecules, such as in the sulfonylation of amines to form sulfonamides. The triazole ring may also interact with biological targets, although specific pathways and molecular targets would depend on the context of its use.
Comparison with Similar Compounds
Comparison with Similar Compounds
The following analysis compares 5-(2,2-dimethylpropyl)-4-methyl-4H-1,2,4-triazole-3-sulfonyl chloride (Compound A) with structurally related triazole derivatives, focusing on substituent effects, reactivity, and synthetic applications.
Structural and Functional Group Comparisons
Physical and Spectral Properties
Biological Activity
5-(2,2-Dimethylpropyl)-4-methyl-4H-1,2,4-triazole-3-sulfonyl chloride is a member of the triazole family, known for its diverse biological activities. This article aims to provide a comprehensive overview of its biological activity, including its pharmacological effects, synthesis, and potential applications in medicine and agriculture.
- Common Name : 5-(2,2-Dimethylpropyl)-4-methyl-4H-1,2,4-triazole-3-sulfonyl chloride
- CAS Number : 1564775-25-2
- Molecular Formula : CHClNOS
- Molecular Weight : 251.73 g/mol
Biological Activity Overview
Triazole derivatives are recognized for their broad spectrum of biological activities. The specific compound in focus has shown promising results in various pharmacological assays:
Antifungal Activity
Triazoles are primarily known for their antifungal properties. Studies indicate that derivatives of 1,2,4-triazoles exhibit significant antifungal activity due to their ability to inhibit fungal cytochrome P450 enzymes, which are crucial for ergosterol biosynthesis in fungi .
Antioxidant Properties
Research has demonstrated that triazole derivatives can also possess antioxidant capabilities. For instance, compounds similar to 5-(2,2-Dimethylpropyl)-4-methyl-4H-1,2,4-triazole-3-sulfonyl chloride have been evaluated using DPPH and ABTS assays. These studies revealed substantial antioxidant activities comparable to standard antioxidants like ascorbic acid .
Antibacterial Activity
The antibacterial potential of triazole compounds has been highlighted in various studies. The compound's structural features may enhance its interaction with bacterial enzymes. Molecular docking studies have indicated high binding affinities with critical bacterial targets, suggesting a robust mechanism of action against both Gram-positive and Gram-negative bacteria .
Synthesis and Structure-Activity Relationship (SAR)
The synthesis of 5-(2,2-Dimethylpropyl)-4-methyl-4H-1,2,4-triazole-3-sulfonyl chloride typically involves reactions that introduce the sulfonyl chloride group into the triazole framework. The presence of the 2,2-dimethylpropyl group is believed to influence the compound's lipophilicity and biological activity.
Table 1: Comparative Analysis of Triazole Derivatives
| Compound Name | Structure Features | Biological Activity |
|---|---|---|
| 5-(2,2-Dimethylpropyl)-4-methyl-4H-1,2,4-triazole-3-sulfonyl chloride | Sulfonyl chloride group | Antifungal, antibacterial |
| 4-Methyl-4H-1,2,4-triazole-3-thiol | Thiol group | Antioxidant |
| 4-Amino-5-methyl-4H-1,2,4-triazole-3-thiol | Amino group | Anti-inflammatory |
Case Studies and Research Findings
Several studies have focused on the biological evaluation of triazole derivatives:
- Antifungal Studies : A study demonstrated that triazoles effectively inhibited fungal growth in vitro by targeting specific enzymes involved in ergosterol synthesis. The compound's structural modifications were shown to enhance its antifungal efficacy .
- Antioxidant Assessment : In a comparative antioxidant study using DPPH and ABTS assays, compounds similar to the target compound exhibited IC50 values indicating strong antioxidant potential. This suggests that structural features significantly impact their radical scavenging ability .
- Antibacterial Evaluation : The antibacterial activity was assessed against a range of bacterial strains. The compound demonstrated notable inhibition zones in agar diffusion tests and low MIC values against pathogenic bacteria such as E. coli and Staphylococcus aureus. Molecular docking studies further supported these findings by showing favorable interactions with bacterial targets .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
